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Compound of Interest

Compound Name: 2,3',4',6-Tetrachlorobiphenyl

CAS No.: 41464-46-4

Cat. No.: B1594518

Get Quote

Core Identity:

IUPAC Name: 2,3',4',6-Tetrachlorobiphenyl

Ballschmiter & Zell (BZ) Number: 71

CAS Registry Number: 41464-46-4 (Generic for tetrachlorobiphenyls varies; specific isomer

verification required for purchase).

Molecular Formula: C₁₂H₆Cl₄[1]

The Nomenclature Mechanics (The "Why")
To ensure scientific integrity, one must understand why Congener 71 is named 2,3',4',6-
Tetrachlorobiphenyl rather than an alternative permutation. The IUPAC naming convention for

Polychlorinated Biphenyls (PCBs) follows a strict hierarchy of rules designed to minimize locant

numbers.
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Ring Prioritization: The biphenyl structure consists of two phenyl rings. The ring with the

higher number of chlorine substituents is assigned the unprimed numbers. If both rings have

an equal count (as in PCB 71, which is a 2+2 split), the ring with the lower locant set at the

first point of difference takes priority.

Ring A Candidates: 2, 6 (Ortho, Ortho)

Ring B Candidates: 3, 4 (Meta, Para)

Decision: The set {2, 6} is lower than {3, 4} because 2 < 3. Therefore, the 2,6-substituted

ring becomes the unprimed ring.

Ordering: The final name combines the unprimed and primed locants in ascending numerical

order: 2, 3', 4', 6.

Visualization of Naming Priority:

PCB 71 Structure Substituent Count Analysis

Ring A: Cl at 2, 6
(Locant Set: 2,6)2 Cl atoms

Ring B: Cl at 3, 4
(Locant Set: 3,4)

2 Cl atoms
Compare Locants:

2 < 3
IUPAC Name:

2,3',4',6-Tetrachlorobiphenyl

Ring A gets
unprimed priority

Click to download full resolution via product page

Figure 1: Logical flow for deriving the IUPAC name of PCB 71, illustrating the priority of the 2,6-

substitution pattern over the 3,4-pattern.

Physico-Chemical Profile
For researchers modeling environmental fate or lipophilicity-driven membrane transport, the

following data points are critical. PCB 71 is a di-ortho substituted congener, a structural feature

that significantly influences its planarity and toxicity.
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Property Value Causality/Implication

Molecular Weight 291.99 g/mol
Determines volatility and

diffusion rates.

Log K_ow ~5.8 – 6.1

High lipophilicity; indicates

strong bioaccumulation

potential in adipose tissue.

Water Solubility ~0.02 mg/L (25°C)

Extremely low; transport is

particle-bound or lipid-

mediated.

Planarity Non-Planar

The steric hindrance of the

2,6-chlorines (di-ortho)

prevents the two phenyl rings

from becoming coplanar.

Atropisomerism Labile

Unlike tri- or tetra-ortho PCBs,

the rotational energy barrier of

di-ortho PCB 71 is typically

insufficient to isolate stable

enantiomers at room

temperature.

Synthesis Protocol: The Suzuki-Miyaura Standard
While historical methods involved the chlorination of biphenyl (yielding complex mixtures),

modern reference standard synthesis requires regiospecificity. The Suzuki-Miyaura Cross-

Coupling is the gold standard for synthesizing specific PCB congeners like PCB 71.

Experimental Workflow:

Reagents:

Aryl Halide: 1-Bromo-3,4-dichlorobenzene (Represents the 3',4' ring).

Boronic Acid:[2][3][4] 2,6-Dichlorophenylboronic acid (Represents the 2,6 ring).
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Catalyst: Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)).

Base: Na₂CO₃ (aqueous).[2]

Solvent: Toluene/Ethanol (2:1).

Procedure:

Inert Atmosphere: The reaction must be performed under Nitrogen or Argon to prevent

catalyst oxidation.

Reflux: Heat the mixture to 80-100°C for 12-24 hours. The base activates the boronic acid,

facilitating transmetallation with the palladium complex.

Purification: Post-reaction, the organic layer is separated, dried (MgSO₄), and purified via

silica gel column chromatography using Hexane as the eluent.

Synthesis Pathway Diagram:

2,6-Dichlorophenylboronic acid

Catalytic Cycle
Pd(PPh3)4 + Na2CO3

(Oxidative Addition -> Transmetallation -> Reductive Elimination)

1-Bromo-3,4-dichlorobenzene

PCB 71
(2,3',4',6-Tetrachlorobiphenyl)

Reflux (Toluene/EtOH)

Click to download full resolution via product page

Figure 2: The Suzuki-Miyaura cross-coupling pathway for the regiospecific synthesis of PCB

71.

Toxicological Profiling & Metabolic Fate
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For drug development professionals assessing off-target effects or toxicology, distinguishing

the "Mode of Action" for PCB 71 is vital.

Non-Dioxin-Like Behavior: Because PCB 71 is di-ortho substituted (2,6), the steric bulk

prevents the molecule from assuming the planar conformation required to bind the Aryl

Hydrocarbon Receptor (AhR).

Consequence: PCB 71 has a negligible TEF (Toxic Equivalency Factor) relative to Dioxin

(TCDD).

Primary Toxicity: Neurotoxicity and Endocrine Disruption.[5] It acts as a "Phenobarbital-type"

inducer, upregulating CYP2B and CYP3A enzymes rather than CYP1A.

Metabolic Pathway (Self-Validating Mechanism): The metabolism of PCB 71 is driven by the

presence of open meta-para positions on the 2,6-ring (positions 3,4,5 are open, but 4 is

sterically accessible) and the 3',4'-ring (positions 2',5',6' open).

Phase I Metabolism: Cytochrome P450 enzymes (specifically CYP2B1/2) introduce a

hydroxyl group.

Regioselectivity: Hydroxylation typically occurs at the para position of the less substituted

ring if available, or meta positions adjacent to chlorines (NIH shift). For PCB 71,

hydroxylation at the 4-position (Ring A) is blocked by the 3,4-substitution pattern? No, Ring A

is 2,6 substituted. Position 4 on Ring A is open.

Likely Metabolite: 4-OH-2,3',4',6-CB.

Metabolic Signaling Diagram:

PCB 71
(Lipophilic Parent)

CYP2B / CYP3A
(Enzymatic Oxidation)

Induction Arene Oxide
Intermediate

Hydroxylated PCB 71
(More Polar)

NIH Shift Conjugation & Excretion
(Glucuronidation)

Click to download full resolution via product page

Figure 3: The metabolic biotransformation of PCB 71, highlighting the shift from lipophilic

parent to excretable conjugate.
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Analytical Validation (Quality Control)
To validate the identity of PCB 71 in environmental or biological samples, rely on GC-MS/MS

(Gas Chromatography-Tandem Mass Spectrometry).

Retention Time Indexing: PCB 71 elutes closely with other tetra-PCBs. Use a high-resolution

capillary column (e.g., DB-5ms or HT-8).

Mass Transitions: Monitor the molecular ion cluster [M]+ at m/z 290, 292, 294 (characteristic

of 4 chlorines).

Internal Standard: Use ¹³C₁₂-labeled PCB 71 (isotope dilution) to correct for extraction

efficiency and matrix effects. This ensures the protocol is self-validating.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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